Cas no 168463-93-2 ((3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one)

• Product Name: (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one
• CAS No: 168463-93-2
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• MDL: MFCD04124839
• CID: 5210435
• Update Time: 2025-06-11

(3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(5-methoxy-1H-indol-3-yl)methylene]-1,3-dihydro-2H-indol-2-one
• (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one
• (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-2,3-dihydro-1H-indol-2-one
• NSC740939
• (z)-3-((5-methoxy-1h-indol-3-yl)methylene)indolin-2-one
• 3-(5-METHOXY-1H-INDOL-3-YLMETHYLENE)-1,3-DIHYDRO-INDOL-2-ONE
• 2H-Indol-2-one, 1,3-dihydro-3-[(5-methoxy-1H-indol-3-yl)methylene]-, (Z)- (9CI)

• MDL： MFCD04124839
• Inchi： 1S/C18H14N2O2/c1-22-12-6-7-16-14(9-12)11(10-19-16)8-15-13-4-2-3-5-17(13)20-18(15)21/h2-10,19H,1H3,(H,20,21)/b15-8-
• InChI Key： OEJQBEJOXJYPRT-NVNXTCNLSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2)/C=C1\C(NC2C=CC=CC\1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 3
• Topological Polar Surface Area: 54.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one

(3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one (CAS No. 168463-93-2): A Comprehensive Overview

(3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one (CAS No. 168463-93-2) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a tryptophan derivative, belongs to the class of indole-based molecules, which are known for their diverse biological activities and pharmacological significance.

The chemical structure of (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one is characterized by a central indole core with a methoxy-substituted indole ring and a methylidene bridge. This specific arrangement of functional groups imparts the molecule with distinct physical and chemical properties, making it an interesting target for both academic research and industrial development.

Recent studies have highlighted the potential of (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one can effectively inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease. This inhibition is believed to be mediated through the compound's ability to interact with specific protein targets, thereby preventing the formation of toxic protein aggregates.

Beyond its neuroprotective properties, (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one has also shown promise in the field of oncology. Studies have indicated that this compound possesses anti-cancer activities by inducing apoptosis in various cancer cell lines. The mechanism of action involves the activation of caspase-dependent pathways and the modulation of cell cycle regulatory proteins.

A notable study published in the Cancer Research journal reported that (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one significantly reduced tumor growth in xenograft models of breast cancer. The researchers found that the compound selectively targeted cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

In addition to its therapeutic applications, (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one has been investigated for its potential as a lead compound in drug discovery programs. Its unique structural features make it an attractive scaffold for the development of novel drugs with improved potency and selectivity.

The synthesis of (3Z)-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one has been extensively studied, and several efficient synthetic routes have been developed. These methods typically involve multi-step processes that include condensation reactions, cyclizations, and functional group manipulations. The ability to synthesize this compound on a large scale is crucial for its potential commercialization as a pharmaceutical agent.

In conclusion, (3Z)-3-[(5-methoxy-1H-indol-3-y l)methylidene]-1H-indol -2-one (CAS No. 16846 3 -9 0 - 2) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, making it an exciting area of focus for both academic and industrial researchers in the field of medicinal chemistry.